Cas no 14602-39-2 (5,8,11-Eicosatrienoicacid, methyl ester, (5Z,8Z,11Z)-)

• Product Name: 5,8,11-Eicosatrienoicacid, methyl ester, (5Z,8Z,11Z)-
• CAS No: 14602-39-2
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• CID: 138930
• PubChem ID: 24894351
• Update Time: 2025-07-25

5,8,11-Eicosatrienoicacid, methyl ester, (5Z,8Z,11Z)- Chemical and Physical Properties

Names and Identifiers

• 5,8,11-Eicosatrienoicacid, methyl ester, (5Z,8Z,11Z)-
• 5(Z),8(Z),11(Z)-Eicosatrienoic Acid methyl ester
• CIS -5,8,11-EICOSATRIENOIC ACID METHYL ESTER
• MEAD ACID ME-ESTER
• MEAD ACID METHYL ESTER
• AESHPAQQBZWZMS-NWFXIAEYSA-N
• METHYL 5,8,11-EICOSATRIENOATE
• Methylcis-5,8,11-Eicosatrienoate
• C20:3 (ALL CIS-5,8,11) METHYL ESTER
• CIS-5,8,11-EICOSATRIENOIC ACID METHYL ESTER
• methyl (5Z,8Z,11Z)-icosa-5,8,11-trienoate
• 14602-39-2
• cis-5,8,11-Eicosatrienoic acid, methyl ester
• PD020805
• MFCD00133185
• Methyl 5(Z),8(Z),11(Z)-Eicosatrienoate
• 8Y3T4RA34E
• (5Z,8Z,11Z)-methyl 5,8,11-eicosatrienoate
• Q27271187
• 5,8,11-Eicosatrienoicacid,methyl ester,(5Z,8Z,11Z)-
• CHEBI:190340
• Methyl (Z,Z,Z)-5,8,11-eicosatrienoate
• 5,8,11-Eicosatrienoic acid, methyl ester, (Z,Z,Z)-
• NS00096662
• UNII-8Y3T4RA34E
• J-008181
• Methyl 5,8,11-eicosatrienoate, (5Z,8Z,11Z)-
• cis-5,8,11-Eicosatrienoic acid methyl ester, ~10 mg/mL in methanol, >=90%
• 5,8,11-Eicosatrienoic acid, methyl ester, (5Z,8Z,11Z)-
• 2463-03-8
• methylcis,cis,cis-5,8,11-eicosatrienoate
• DB-215021
• (5Z,8z,11z)-5,8,11-eicosatrienoic acid methyl ester

• MDL： MFCD00133185
• Inchi： 1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h10-11,13-14,16-17H,3-9,12,15,18-20H2,1-2H3/b11-10-,14-13-,17-16-
• InChI Key： AESHPAQQBZWZMS-NWFXIAEYSA-N
• SMILES： O(C)C(CCC/C=C\C/C=C\C/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 320.27200
• Monoisotopic Mass: 320.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.891
• Boiling Point: 405.1 °C at 760 mmHg
• Flash Point: 99.7 °C
• Refractive Index: 1.475
• PSA: 26.30000
• LogP: 6.52910
• Color/Form: ~10 mg/mL in methanol

5,8,11-Eicosatrienoicacid, methyl ester, (5Z,8Z,11Z)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H370
• Warning Statement： P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN 1230 3
• WGK Germany：2
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on 5,8,11-Eicosatrienoicacid, methyl ester, (5Z,8Z,11Z)-

Comprehensive Overview of 5,8,11-Eicosatrienoic Acid, Methyl Ester, (5Z,8Z,11Z)- (CAS No. 14602-39-2)

The 5,8,11-Eicosatrienoic Acid, Methyl Ester, (5Z,8Z,11Z)- (CAS No. 14602-39-2) is a specialized fatty acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as a methyl ester of polyunsaturated fatty acid (PUFA), plays a pivotal role in lipid metabolism and signaling pathways. Its unique structure, characterized by three double bonds at the 5, 8, and 11 positions, makes it a valuable intermediate in the synthesis of bioactive lipids and eicosanoids.

In recent years, the demand for PUFA derivatives like 5,8,11-Eicosatrienoic Acid, Methyl Ester has surged due to their potential health benefits. Researchers are particularly interested in its anti-inflammatory and cardioprotective properties, which align with the growing consumer focus on natural anti-inflammatory agents and heart-healthy supplements. Studies suggest that this compound may modulate cellular responses to oxidative stress, a topic of high relevance in aging and chronic disease research.

The synthesis and application of 5,8,11-Eicosatrienoic Acid, Methyl Ester are also closely tied to advancements in green chemistry and sustainable production methods. As environmental concerns rise, scientists are exploring eco-friendly enzymatic processes to produce such compounds, reducing reliance on traditional chemical synthesis. This aligns with the broader trend of sustainable biomolecules in the pharmaceutical and nutraceutical industries.

From a commercial perspective, CAS No. 14602-39-2 is often sought after by manufacturers of high-purity lipid standards and research-grade biochemicals. Its stability as a methyl ester form makes it preferable for analytical applications, such as gas chromatography-mass spectrometry (GC-MS). This has led to increased inquiries about its storage conditions, solubility profiles, and compatibility with analytical techniques—common questions in online forums and scientific communities.

Another emerging area of interest is the potential role of 5,8,11-Eicosatrienoic Acid, Methyl Ester in personalized nutrition. With the rise of omics technologies (e.g., lipidomics), this compound is being studied for its biomarker potential in metabolic disorders. Consumers and healthcare professionals alike are searching for lipid-based biomarkers to tailor dietary interventions, making this compound a subject of cross-disciplinary research.

In summary, 5,8,11-Eicosatrienoic Acid, Methyl Ester, (5Z,8Z,11Z)- represents a versatile molecule with applications spanning from basic lipid research to translational medicine. Its relevance to inflammatory pathways, metabolic health, and analytical biochemistry ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound may unlock new therapeutic avenues, further solidifying its importance in the life sciences.